Cas no 1609402-66-5 ([2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride)

• Product Name: [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride
• CAS No: 1609402-66-5
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD26959566
• CID: 4608449
• Update Time: 2025-05-20

[2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride

• MDL： MFCD26959566
• Inchi： 1S/C13H19ClN2.ClH/c14-12-6-4-11(5-7-12)13(10-15)16-8-2-1-3-9-16;/h4-7,13H,1-3,8-10,15H2;1H
• InChI Key： CSLYBXLQBFQNMU-UHFFFAOYSA-N
• SMILES： NCC(C1=CC=C(Cl)C=C1)N1CCCCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride

Comprehensive Guide to [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride (CAS No. 1609402-66-5)

[2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride (CAS 1609402-66-5) is a specialized chemical compound that has gained significant attention in pharmaceutical research and organic synthesis. This amine hydrochloride derivative features a unique molecular structure combining a chlorophenyl group with a piperidine moiety, making it particularly interesting for medicinal chemistry applications.

The compound's molecular formula is C₁₃H₂₀Cl₂N₂, with a molecular weight of 275.22 g/mol. Researchers are particularly interested in its potential as a pharmacological intermediate, especially in the development of central nervous system (CNS) targeting compounds. The presence of both the chlorophenyl group and piperidine ring in its structure suggests possible interactions with various neurotransmitter systems.

Recent studies have explored the structure-activity relationship of similar compounds, with particular focus on their potential biological activity profiles. The hydrochloride salt form of this amine enhances its stability and solubility, making it more suitable for various research applications. Scientists are investigating its potential as a precursor for compounds that may interact with G-protein coupled receptors or other important biological targets.

In synthetic chemistry, [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride serves as a valuable building block for more complex molecular architectures. Its dual functional groups allow for diverse chemical modifications, enabling the creation of novel compounds with potential therapeutic applications. The compound's purity and characterization are typically confirmed through HPLC analysis, mass spectrometry, and NMR spectroscopy.

The pharmaceutical industry shows growing interest in this class of compounds due to their potential in addressing current medical challenges. Researchers are particularly curious about its possible applications in neurological disorders, pain management, and psychiatric conditions. However, it's important to note that all potential therapeutic applications remain in the research phase, and no medical claims can be made without proper clinical validation.

From a chemical perspective, the piperidinyl ethylamine core of this compound shares structural similarities with several important pharmacophores found in approved medications. This has led to increased research activity around CAS 1609402-66-5 in academic and industrial laboratories worldwide. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation studies.

Quality control of [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride typically involves rigorous analytical testing to ensure batch-to-batch consistency. Common specifications include minimum purity levels (often ≥95% or ≥98%), residual solvent content, and heavy metal limits. These quality parameters are particularly important for researchers requiring high-purity materials for sensitive biological assays.

The synthesis of this compound typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Modern green chemistry principles are increasingly being applied to its production, focusing on atom economy and reduced environmental impact. Researchers are also exploring novel catalytic methods to improve the efficiency of its synthesis.

In the context of current research trends, this compound fits into broader investigations of structurally diverse amines and their biological potential. The scientific community continues to explore the structure-activity relationships of such compounds, with particular interest in their molecular interactions and potential therapeutic applications. These studies often involve advanced techniques like molecular docking and in vitro screening.

For researchers working with CAS 1609402-66-5, proper handling and storage are essential. While not classified as hazardous under standard conditions, it should be treated as all laboratory chemicals - with appropriate precautions. Standard recommendations include storage in a cool, dry environment, protected from light and moisture, typically at room temperature or as specified by the manufacturer.

The market for specialized chemical intermediates like [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride has grown significantly in recent years, driven by increasing pharmaceutical R&D activities. Custom synthesis services and catalog suppliers often list this compound, with availability varying based on current demand and production schedules. Researchers are advised to verify specifications and analytical data when sourcing this material.

From a regulatory perspective, this compound is currently not listed under controlled substance regulations in most jurisdictions. However, researchers should always consult current local regulations and institutional policies before working with any chemical substance. Proper documentation and record-keeping are essential for all research involving this and similar compounds.

Future research directions for 1609402-66-5 and related compounds may include more detailed pharmacokinetic studies, investigation of potential metabolites, and exploration of novel structure-activity relationships. The compound's versatility as a synthetic intermediate suggests it will remain an important tool in medicinal chemistry research for the foreseeable future.

In summary, [2-(4-chlorophenyl)-2-(1-piperidinyl)ethyl]amine hydrochloride represents an interesting and valuable compound for pharmaceutical research and chemical synthesis. Its unique structural features and potential biological relevance make it a subject of ongoing scientific investigation, with applications that may contribute to future therapeutic developments in multiple medical areas.